N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide

• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: N-[4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c1-26-16-10-12(22-18(24)11-4-6-13(20)14(21)9-11)5-7-15(16)23-19(25)17-3-2-8-27-17/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key: NKMXLZNBVFLZDS-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl)NC(=O)C3=CC=CS3

Description

N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, also known as DBCO-PEG4-NHS ester, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester functions by reacting with primary amines, such as those found on the surface of proteins and peptides, to form stable covalent bonds. This reaction is highly selective and occurs rapidly under mild conditions, making it an ideal tool for bioconjugation.
Biochemical and Physiological Effects:
N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester has been shown to have minimal biochemical and physiological effects on cells and tissues, making it an ideal tool for in vitro and in vivo studies. However, it is important to note that the specific effects of N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester will depend on the specific molecule or surface to which it is conjugated.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester is its high selectivity and rapid reaction kinetics, which allow for the creation of highly specific and targeted bioconjugates. Additionally, N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester is stable under a wide range of conditions, making it ideal for use in a variety of experimental settings.
However, there are also some limitations to the use of N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester. For example, it can be difficult to control the degree of bioconjugation, which can lead to variability in experimental results. Additionally, the use of N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester may require specialized equipment and expertise, which can limit its accessibility to some researchers.

Future Directions

There are many potential future directions for research involving N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester. Some possible areas of focus include the development of new and more efficient synthesis methods, the creation of novel bioconjugates with enhanced specificity and functionality, and the exploration of new applications in drug delivery, diagnostics, and imaging.
Conclusion:
In conclusion, N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester is a highly versatile and useful tool for scientific research. Its unique properties make it ideal for bioconjugation and the creation of targeted drug delivery systems, diagnostic tools, and imaging agents. While there are some limitations to its use, the potential applications and future directions for research involving N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester are vast and exciting.

Synthesis Methods

N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester is synthesized by reacting DBCO-PEG4-amine with N-hydroxysuccinimide (NHS) ester. The reaction is typically carried out in anhydrous dimethylformamide (DMF) at room temperature for several hours. The resulting product is purified by column chromatography and characterized by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-{4-[(3,4-dichlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamideS ester has a wide range of potential applications in scientific research. One of the most common applications is in bioconjugation, where it is used to attach a wide range of molecules, including proteins, peptides, and nucleic acids, to a variety of surfaces, including nanoparticles, microspheres, and membranes. This allows for the creation of highly specific and targeted drug delivery systems, diagnostic tools, and imaging agents.